Cas no 1354014-77-9 ((S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354014-77-9
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 2155551
• Update Time: 2025-05-28

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-(2-aminoacetamido)piperidine-1-carboxylate
• AM96446
• (S)-3-(2-Aminoacetylamino)piperidine-1-carboxylic acid tert-butyl ester
• (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H23N3O3/c1-12(2,3)18-11(17)15-6-4-5-9(8-15)14-10(16)7-13/h9H,4-8,13H2,1-3H3,(H,14,16)/t9-/m0/s1
• InChI Key： UXUUHJYPZNBSOT-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)NC(CN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Topological Polar Surface Area: 84.7

Additional information on (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354014-77-9)

(S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. With the CAS number 1354014-77-9, this chiral piperidine derivative has garnered significant attention due to its role as a key intermediate in the development of bioactive molecules, particularly in the fields of peptide mimetics and small-molecule drug discovery. Its unique structural features, including the tert-butyl ester protective group and the amino-acetylamino side chain, make it a versatile building block for medicinal chemistry applications.

The growing demand for chiral intermediates like (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester aligns with current trends in precision medicine and targeted drug delivery. Researchers frequently search for high-purity chiral compounds to optimize enantioselective synthesis, a critical factor in reducing off-target effects in drug candidates. This compound’s piperidine core is particularly valuable in designing CNS-active compounds, as piperidine derivatives are known to modulate neurotransmitter receptors. Recent publications highlight its utility in protease inhibitor development, addressing global health challenges such as antiviral and anticancer therapies.

From a synthetic chemistry perspective, the tert-butyl ester group in CAS 1354014-77-9 offers excellent stability under basic conditions while remaining cleavable under acidic conditions—a property highly sought after in solid-phase peptide synthesis (SPPS). This characteristic has made it a staple in combinatorial chemistry libraries, where researchers explore structure-activity relationships (SAR) for novel therapeutics. The compound’s amino-acetylamino moiety further enables facile conjugation with carboxylic acids or other electrophiles, streamlining the creation of peptide hybrids or bioconjugates.

Analytical data for (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester typically confirms high enantiomeric excess (>98%), a critical parameter for regulatory compliance in GMP manufacturing. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify its purity and stereochemical integrity. These quality control measures resonate with the pharmaceutical industry’s emphasis on QC/QA protocols, a topic frequently queried in pharma forums and research databases.

Environmental and safety considerations for this compound adhere to green chemistry principles. Unlike some reactive intermediates, 1354014-77-9 demonstrates favorable stability profiles under ambient storage conditions, reducing risks associated with degradation byproducts. This aligns with the increasing focus on sustainable chemical processes—a hot topic in academic research and industrial R&D circles. Its compatibility with water-miscible solvents also minimizes the need for hazardous organic solvents during downstream applications.

Market analytics reveal rising procurement of (S)-3-(2-Amino-acetylamino)-piperidine-1-carboxylic acid tert-butyl ester by contract research organizations (CROs) and generic drug manufacturers, driven by patent expirations and the need for bioequivalent alternatives. The compound’s scalable synthesis routes have been optimized to meet kilogram-scale demands, addressing frequent search queries about bulk API intermediates. Furthermore, its inclusion in catalogs of major chemical suppliers underscores its commercial viability for high-throughput screening platforms.

In conclusion, CAS 1354014-77-9 represents a critical tool for modern drug discovery, bridging the gap between chiral chemistry and therapeutic innovation. Its multifaceted applications—from peptide backbone modification to scaffold diversification—position it as a compound of enduring relevance in both academic and industrial settings. As the scientific community continues to explore next-generation therapeutics, the demand for such precisely engineered intermediates will undoubtedly grow.